Cas no 1681019-72-6 (3-{(tert-butyldimethylsilyl)oxymethyl}azetidine)
3-{(tert-butyldimethylsilyl)oxymethyl}azetidine Chemical and Physical Properties
Names and Identifiers
-
- 3-{[(tert-butyldimethylsilyl)oxy]methyl}azetidine
- 3-[[[(1,1-Dimethylethyl)dimethylsilyl]oxy]methyl]azetidine
- 3-{(tert-butyldimethylsilyl)oxymethyl}azetidine
-
- MDL: MFCD29763452
- Inchi: 1S/C10H23NOSi/c1-10(2,3)13(4,5)12-8-9-6-11-7-9/h9,11H,6-8H2,1-5H3
- InChI Key: OTQLOBVJJPWUNE-UHFFFAOYSA-N
- SMILES: N1CC(CO[Si](C(C)(C)C)(C)C)C1
3-{(tert-butyldimethylsilyl)oxymethyl}azetidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1084184-1g |
3-{[(tert-butyldimethylsilyl)oxy]methyl}azetidine |
1681019-72-6 | 95% | 1g |
$856.0 | 2024-08-03 | |
| Enamine | EN300-264552-0.05g |
3-{[(tert-butyldimethylsilyl)oxy]methyl}azetidine |
1681019-72-6 | 95% | 0.05g |
$273.0 | 2024-06-18 | |
| Enamine | EN300-264552-0.1g |
3-{[(tert-butyldimethylsilyl)oxy]methyl}azetidine |
1681019-72-6 | 95% | 0.1g |
$407.0 | 2024-06-18 | |
| Enamine | EN300-264552-0.25g |
3-{[(tert-butyldimethylsilyl)oxy]methyl}azetidine |
1681019-72-6 | 95% | 0.25g |
$579.0 | 2024-06-18 | |
| Enamine | EN300-264552-0.5g |
3-{[(tert-butyldimethylsilyl)oxy]methyl}azetidine |
1681019-72-6 | 95% | 0.5g |
$914.0 | 2024-06-18 | |
| Enamine | EN300-264552-1.0g |
3-{[(tert-butyldimethylsilyl)oxy]methyl}azetidine |
1681019-72-6 | 95% | 1.0g |
$1172.0 | 2024-06-18 | |
| Enamine | EN300-264552-2.5g |
3-{[(tert-butyldimethylsilyl)oxy]methyl}azetidine |
1681019-72-6 | 95% | 2.5g |
$2295.0 | 2024-06-18 | |
| Enamine | EN300-264552-5.0g |
3-{[(tert-butyldimethylsilyl)oxy]methyl}azetidine |
1681019-72-6 | 95% | 5.0g |
$3396.0 | 2024-06-18 | |
| Enamine | EN300-264552-10.0g |
3-{[(tert-butyldimethylsilyl)oxy]methyl}azetidine |
1681019-72-6 | 95% | 10.0g |
$5037.0 | 2024-06-18 | |
| Enamine | EN300-264552-1g |
3-{[(tert-butyldimethylsilyl)oxy]methyl}azetidine |
1681019-72-6 | 95% | 1g |
$1172.0 | 2023-09-14 |
3-{(tert-butyldimethylsilyl)oxymethyl}azetidine Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 3-{(tert-butyldimethylsilyl)oxymethyl}azetidine
Introduction to 3-{(tert-butyldimethylsilyl)oxymethyl}azetidine (CAS No. 1681019-72-6)
3-{(tert-butyldimethylsilyl)oxymethyl}azetidine, a compound with the chemical identifier CAS No. 1681019-72-6, represents a significant advancement in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents and synthetic intermediates. The presence of a tert-butyldimethylsilyl (TBS) group and an azetidine ring system imparts distinct chemical properties that make it a valuable tool in both academic and industrial settings.
The tert-butyldimethylsilyl group is a well-known protective group in organic chemistry, widely used to shield functional groups during synthetic processes. Its stability under a variety of reaction conditions makes it particularly useful in multi-step syntheses where selective reactivity is required. In contrast, the azetidine ring, a five-membered heterocycle containing nitrogen, offers a versatile scaffold for the construction of more complex molecular structures. This combination of features makes 3-{(tert-butyldimethylsilyl)oxymethyl}azetidine a promising candidate for further exploration in medicinal chemistry.
In recent years, there has been growing interest in the development of new methodologies for the synthesis of nitrogen-containing heterocycles due to their prevalence in biologically active compounds. Azetidine derivatives, in particular, have shown promise as building blocks for drugs targeting various diseases, including cancer and infectious disorders. The introduction of protective groups such as the TBS moiety enhances the synthetic utility of these compounds by allowing for selective modifications without unwanted side reactions.
The compound's structure also lends itself to functionalization at multiple sites, enabling chemists to tailor its properties for specific applications. For instance, the hydroxymethyl group can be easily modified through oxidation or reduction reactions to introduce additional functional diversity. This flexibility is crucial in drug discovery, where precise control over molecular structure is essential for achieving desired pharmacological effects.
Recent studies have highlighted the importance of azetidine derivatives in the development of novel therapeutic agents. Researchers have demonstrated that these compounds can exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For example, certain azetidine-based molecules have shown potential as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The protective nature of the TBS group ensures that these sensitive intermediates can be handled and modified under mild conditions, preserving their integrity throughout the synthetic process.
The synthesis of 3-{(tert-butyldimethylsilyl)oxymethyl}azetidine involves a series of well-established organic transformations, including nucleophilic substitution and protection-deprotection strategies. These methods are widely used in both academic laboratories and pharmaceutical companies due to their reliability and scalability. The compound's synthetic accessibility makes it an attractive starting point for exploring new chemical pathways and developing innovative drug candidates.
In addition to its pharmaceutical applications, 3-{(tert-butyldimethylsilyl)oxymethyl}azetidine has found utility in materials science and catalysis. Its unique structural motifs make it a suitable candidate for designing novel ligands that can enhance the efficiency of transition metal catalysts. Such catalysts are integral to many industrial processes, including polymerization reactions and fine chemical synthesis. By incorporating azetidine derivatives into these systems, researchers aim to develop more sustainable and environmentally friendly synthetic methods.
The compound's stability under various reaction conditions also makes it a valuable tool for studying reaction mechanisms and kinetics. Understanding how different functional groups interact within a molecular framework is essential for optimizing synthetic routes and improving yields. The TBS group provides a stable handle for spectroscopic studies, allowing chemists to monitor reactions in real-time using techniques such as NMR spectroscopy.
As research continues to advance, the applications of 3-{(tert-butyldimethylsilyl)oxymethyl}azetidine are expected to expand further. New methodologies for its synthesis and functionalization will continue to emerge, opening up exciting possibilities for drug discovery and material science. The compound's unique combination of structural features ensures that it will remain a cornerstone in organic synthesis for years to come.
In conclusion, 3-{(tert-butyldimethylsilyl)oxymethyl}azetidine (CAS No. 1681019-72-6) is a versatile compound with significant potential in both pharmaceutical research and industrial applications. Its structural features, including the protective TBS group and the azetidine ring system, make it an invaluable tool for chemists working on complex syntheses and drug development. As our understanding of organic chemistry continues to evolve, this compound will undoubtedly play a crucial role in shaping the future of medicinal chemistry and materials science.
1681019-72-6 (3-{(tert-butyldimethylsilyl)oxymethyl}azetidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)